Cas no 2248411-57-4 (5-(4-Methylphenyl)-1-oxaspiro[2.3]hexane)

• Product Name: 5-(4-Methylphenyl)-1-oxaspiro[2.3]hexane
• CAS No: 2248411-57-4
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 6158608
• PubChem ID: 137941594
• Update Time: 2025-08-03

5-(4-Methylphenyl)-1-oxaspiro[2.3]hexane Chemical and Physical Properties

Names and Identifiers

• 2248411-57-4
• EN300-6506434
• 5-(4-Methylphenyl)-1-oxaspiro[2.3]hexane

• Inchi： 1S/C12H14O/c1-9-2-4-10(5-3-9)11-6-12(7-11)8-13-12/h2-5,11H,6-8H2,1H3
• InChI Key： BSFXYFSZCMIVOQ-UHFFFAOYSA-N
• SMILES： O1CC21CC(C1C=CC(C)=CC=1)C2

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.5Ų

Additional information on 5-(4-Methylphenyl)-1-oxaspiro[2.3]hexane

Professional Introduction to 5-(4-Methylphenyl)-1-oxaspiro[2.3]hexane (CAS No. 2248411-57-4)

5-(4-Methylphenyl)-1-oxaspiro[2.3]hexane, with the chemical identifier CAS No. 2248411-57-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic oxazole derivative has garnered attention due to its unique structural features and potential applications in drug discovery and development. The compound's molecular framework, featuring a spiro linkage between an oxazole ring and a hexane moiety, combined with the presence of a 4-methylphenyl substituent, makes it a promising candidate for further investigation.

The structural motif of 5-(4-Methylphenyl)-1-oxaspiro[2.3]hexane is particularly noteworthy for its potential to interact with biological targets in novel ways. The spirocyclic core provides rigidity and stability, which can be advantageous in designing molecules with enhanced binding affinity and selectivity. Additionally, the oxazole ring is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules due to its ability to engage in hydrogen bonding and hydrophobic interactions.

The presence of the 4-methylphenyl group introduces additional conformational flexibility and electronic properties that can modulate the compound's biological activity. This substituent is commonly encountered in pharmaceuticals, where it serves to improve solubility, metabolic stability, and receptor binding affinity. The combination of these structural elements suggests that 5-(4-Methylphenyl)-1-oxaspiro[2.3]hexane may exhibit properties that are beneficial for therapeutic applications.

In recent years, there has been growing interest in spirocyclic compounds due to their unique chemical and biological properties. Spirocycles are known for their ability to adopt stable conformations, which can lead to improved pharmacokinetic profiles compared to acyclic analogs. Furthermore, the spiro linkage often enhances metabolic stability by reducing the number of rotatable bonds, making these compounds more attractive for drug development.

Research into 5-(4-Methylphenyl)-1-oxaspiro[2.3]hexane has been ongoing, with several studies exploring its potential as a lead compound for drug discovery. One notable area of investigation has been its interaction with enzymes and receptors relevant to neurological disorders. The compound's structural features have been hypothesized to allow it to modulate the activity of targets such as GABA receptors and serotonin transporters, which are implicated in conditions like anxiety and depression.

Another area of interest has been the compound's potential anti-inflammatory properties. Oxazole derivatives have been shown to exhibit anti-inflammatory effects through various mechanisms, including inhibition of pro-inflammatory cytokine production and modulation of immune cell function. The spirocyclic structure of 5-(4-Methylphenyl)-1-oxaspiro[2.3]hexane may enhance these effects by providing additional interactions with biological targets.

The synthesis of 5-(4-Methylphenyl)-1-oxaspiro[2.3]hexane has also been a focus of research efforts. Several synthetic routes have been developed, each offering advantages in terms of yield, purity, and scalability. One common approach involves the reaction of a suitable ketone with an epoxide derivative under acidic conditions, followed by ring closure to form the spirocyclic structure. Alternative methods have explored transition metal-catalyzed reactions or photochemical activation strategies to achieve similar results.

The pharmacological evaluation of 5-(4-Methylphenyl)-1-oxaspiro[2.3]hexane has revealed several promising activities in preclinical models. In vitro studies have shown that the compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential therapeutic benefits for neurological disorders. Additionally, preliminary in vivo studies have indicated that the compound may possess anti-inflammatory effects without significant side effects.

The future direction of research on 5-(4-Methylphenyl)-1-oxaspiro[2.3]hexane will likely focus on optimizing its pharmacological profile through structure-activity relationship (SAR) studies. By modifying various parts of the molecular structure, researchers aim to enhance its potency, selectivity, and pharmacokinetic properties. Additionally, further investigation into its mechanism of action will be crucial for understanding how it interacts with biological targets and elicits its observed effects.

The development of new pharmaceuticals relies heavily on the discovery and optimization of novel bioactive compounds like 5-(4-Methylphenyl)-1-oxaspiro[2.3]hexane (CAS No. 2248411-57-4). Its unique structural features and promising biological activities make it a valuable asset in the search for new treatments for various diseases. As research continues to uncover more about its potential applications, this compound is poised to play an important role in future therapeutic strategies.